Cas no 397-54-6 (2-(4-Fluoro-phenyl)-benzooxazole)

2-(4-Fluoro-phenyl)-benzooxazole structure
397-54-6 structure
Product Name:2-(4-Fluoro-phenyl)-benzooxazole
CAS No:397-54-6
MF:C13H8FNO
MW:213.207126617432
CID:2190301
PubChem ID:2953623
Update Time:2025-04-21

2-(4-Fluoro-phenyl)-benzooxazole Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Fluoro-phenyl)-benzooxazole
    • 2-(4-Fluorophenyl)-1,3-benzoxazole
    • AB01250697-03
    • KETHPFOJWJUQFI-UHFFFAOYSA-N
    • DB-291836
    • SCHEMBL4161510
    • HS-6171
    • 2(4-fluorophenyl)-1,3-benzoxazole
    • 2-(4-Fluorophenyl)benzo[d]oxazole
    • AKOS003343269
    • 2-(4-FLUOROPHENYL)BENZOXAZOLE
    • DTXSID10387970
    • NCGC00324684-01
    • G92125
    • 397-54-6
    • STK360416
    • Inchi: 1S/C13H8FNO/c14-10-7-5-9(6-8-10)13-15-11-3-1-2-4-12(11)16-13/h1-8H
    • InChI Key: KETHPFOJWJUQFI-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=NC2C=CC=CC=2O1

Computed Properties

  • Exact Mass: 213.058992041g/mol
  • Monoisotopic Mass: 213.058992041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26Ų
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